2,4-Diiodo-6-mercaptophenol

• CAS No.: 61268-45-9
• Molecular Formula: C6H4I2OS
• Molecular Weight: 377.97 g/mol
• IUPAC Name: 2,4-diiodo-6-sulfanylphenol
• InChI: InChI=1S/C6H4I2OS/c7-3-1-4(8)6(9)5(10)2-3/h1-2,9-10H
• InChI Key: BOXYTLDKTFYQOM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1S)O)I)I

Description

2,4-Diiodo-6-mercaptophenol is a halogenated phenolic compound featuring two iodine atoms at the 2- and 4-positions and a thiol (-SH) group at the 6-position of the benzene ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences between 2,4-Diiodo-6-mercaptophenol and related compounds in terms of molecular structure, physical properties, and reactivity.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Acidity/Reactivity Notes
2,4-Diiodo-6-mercaptophenol	C₆H₃I₂OSH	~380 (estimated)	-OH, -SH, 2× -I	High acidity due to strong electron-withdrawing iodine groups; potential UV/thermal stability .
2,6-Dichloro-4-mercaptophenol	C₆H₄Cl₂OS	195.07	-OH, -SH, 2× -Cl	Moderate acidity (weaker electron withdrawal than iodine); lower molecular weight .
4-Mercapto-2-methylphenol	C₇H₈OS	140.20	-OH, -SH, -CH₃	Reduced acidity due to electron-donating methyl group; higher volatility .
2-Mercapto-6-methylpyridine	C₆H₇NS	125.19	Pyridine ring, -SH, -CH₃	Basic pyridine ring alters electronic environment; thiol reactivity differs from phenolic analogs .

Key Findings:

Substituent Effects on Acidity: Iodine in 2,4-Diiodo-6-mercaptophenol significantly enhances the acidity of both the phenolic (-OH) and thiol (-SH) groups compared to chlorine or methyl substituents. This is due to iodine’s strong electron-withdrawing inductive effect, stabilizing deprotonated forms . Chlorine (in 2,6-Dichloro-4-mercaptophenol) provides weaker electron withdrawal, resulting in lower acidity than iodine-substituted analogs . Methyl groups (e.g., in 4-Mercapto-2-methylphenol) donate electron density, further reducing acidity .

Molecular Weight and Physical Properties: The iodine substituents in 2,4-Diiodo-6-mercaptophenol contribute to a high molecular weight (~380 g/mol), which may influence solubility and melting/boiling points compared to lighter analogs like 2,6-Dichloro-4-mercaptophenol (195.07 g/mol) . Pyridine-based analogs (e.g., 2-Mercapto-6-methylpyridine) exhibit distinct solubility and coordination behavior due to aromatic nitrogen .

Reactivity and Stability: Heavy iodine atoms in 2,4-Diiodo-6-mercaptophenol may enhance stability under UV light or high temperatures, a property leveraged in materials science. Conversely, thiol groups in chlorine- or methyl-substituted phenols may exhibit higher nucleophilic reactivity . Pyridine derivatives (e.g., 2-Mercapto-6-methylpyridine) are more likely to participate in metal coordination or heterocyclic reactions compared to purely phenolic systems .